Cas no 38469-84-0 (5-Methoxy-2-nitrobenzonitrile)

• Product Name: 5-Methoxy-2-nitrobenzonitrile
• CAS No: 38469-84-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD09056823
• CID: 838852
• Update Time: 2025-04-19

5-Methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitrobenzonitrile
• Benzonitrile, 5-methoxy-2-nitro-
• NSC263768
• 3-Cyano-4-nitroanisole
• 2-nitro-5-methoxybenzonitrile
• 2-Cyano-4-methoxynitrobenzene
• 5-Methoxy-2-nitro-benzonitrile
• GCXTYFJQZDWUNU-UHFFFAOYSA-N
• CL8229
• RP23935
• MB07019
• RP23933
• SY034475
• ST2412067
• AB0024615
• W5921

• MDL： MFCD09056823
• Inchi： 1S/C8H6N2O3/c1-13-7-2-3-8(10(11)12)6(4-7)5-9/h2-4H,1H3
• InChI Key： GCXTYFJQZDWUNU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C#N)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8

Experimental Properties

• Boiling Point: 352.2℃ at 760 mmHg
• PSA: 78.84000
• LogP: 1.99828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides